3-methyl-N-(4-(pyridin-4-yl)thiazol-2-yl)isoxazole-5-carboxamide

• IUPAC Name: 3-methyl-N-(4-pyridin-4-yl-1,3-thiazol-2-yl)-1,2-oxazole-5-carboxamide
• InChI: InChI=1S/C13H10N4O2S/c1-8-6-11(19-17-8)12(18)16-13-15-10(7-20-13)9-2-4-14-5-3-9/h2-7H,1H3,(H,15,16,18)
• InChI Key: WPMCOAAAJJMQLZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1)C(=O)NC2=NC(=CS2)C3=CC=NC=C3
• Molecular Formula: C13H10N4O2S
• Molecular Weight: 286.31 g/mol

Description

Thiazoles are important heterocyclic compounds that have a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. They are members of the azole heterocycles that include imidazoles and oxazoles. Thiazoles are found in many potent biologically active compounds, such as sulfathiazole (antimicrobial drug), Ritonavir (antiretroviral drug), Abafungin (antifungal drug), Bleomycine, and Tiazofurin (antineoplastic drug).

Synthesis Analysis

The synthesis of thiazole compounds often involves the reaction of α-haloketones with thioamides. The specific synthesis process can vary depending on the substituents present in the thiazole compound.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The aromaticity is estimated by the chemical shift of the ring proton.

Chemical Reactions Analysis

Thiazole compounds can undergo various chemical reactions, including electrophilic substitution at the C-5 atom and nucleophilic substitution at the C-2 atom.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. The odor of thiazole is similar to that of pyridine.

Scientific Research Applications

Antitumor and Cytotoxic Activity

• Thiazoles have been investigated for their antitumor and cytotoxic properties. .

Corrosion Inhibition

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Topoisomerase I Inhibition

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Antioxidant Potential

• Subramaniam et al. .

Layered Structure Interactions

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Mechanism of Action

The mechanism of action of thiazole compounds can vary depending on their biological activity. For example, some thiazole derivatives have been found to induce cell apoptosis in cancer cells.

Safety and Hazards

The safety and hazards of a specific thiazole compound would depend on its specific structure and properties. Some thiazole compounds may have potential cytotoxic effects.

Future Directions

Thiazole derivatives continue to be an area of interest in medicinal chemistry due to their wide range of biological activities. Future research may focus on the design and synthesis of new thiazole derivatives with improved biological activities and lesser side effects.